N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H22N4O4S/c1-21(2)27(25,26)15-7-5-14(6-8-15)18(24)19-9-10-22-12-20-16(11-17(22)23)13-3-4-13/h5-8,11-13H,3-4,9-10H2,1-2H3,(H,19,24)
• InChI Key: GRJRTVGELFWWAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCCN2C=NC(=CC2=O)C3CC3
• Molecular Formula: C18H22N4O4S
• Molecular Weight: 390.5 g/mol

Description

N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H22N4O4S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Characterization and Behavioral Effects

Compounds like Eticlopride, a substituted benzamide analog, have been extensively used to understand dopamine D2‐like receptor function, the influence of these receptors on behavior, and their role in various preclinical animal models. This kind of research highlights the potential of benzamide analogs in understanding central nervous system functions and developing antipsychotic therapies (Martelle & Nader, 2008).

Clinical Use in Gastrointestinal Motility Disorders

Another benzamide derivative, Metoclopramide, has been reviewed for its pharmacological properties and clinical use in treating gastrointestinal disorders. Such studies underscore the utility of benzamide derivatives in medical treatments, particularly in enhancing gastrointestinal motility, which could be relevant to the broader class of compounds including N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide (Pinder et al., 2012).

Investigating Non-Fentanyl Novel Synthetic Opioids

Research on the chemistry and pharmacology of non-fentanyl novel synthetic opioids, including N-substituted benzamides, provides insights into the development and analysis of new psychoactive substances. This area of research is crucial for understanding the potential therapeutic and abuse risks associated with novel synthetic compounds (Sharma et al., 2018).

Understanding the Role of Ethylene in Plants

The use of 1-methylcyclopropene (1-MCP) in fruits and vegetables to investigate the role of ethylene in ripening and senescence illustrates the importance of chemical inhibitors in agricultural and botanical research. Such studies contribute to improving post-harvest management and extending the shelf life of produce (Watkins, 2006).